Cas no 2580232-94-4 (2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid)

2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid structure
2580232-94-4 structure
Product Name:2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid
CAS No:2580232-94-4
MF:C14H19NO4S
MW:297.369962930679
CID:5662192
PubChem ID:66825225
Update Time:2023-11-27

2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2580232-94-4
    • 2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid
    • SCHEMBL874681
    • EN300-27723815
    • 2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid
    • Inchi: 1S/C14H19NO4S/c1-9(12(16)17)20-11-7-5-10(6-8-11)15-13(18)19-14(2,3)4/h5-9H,1-4H3,(H,15,18)(H,16,17)
    • InChI Key: ZCYWJGXGRATDPZ-UHFFFAOYSA-N
    • SMILES: S(C(C(=O)O)C)C1C=CC(=CC=1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 297.10347926g/mol
  • Monoisotopic Mass: 297.10347926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 101Ų

2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27723815-1g
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid
2580232-94-4
1g
$541.0 2023-09-10
Enamine
EN300-27723815-5g
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid
2580232-94-4
5g
$1572.0 2023-09-10
Enamine
EN300-27723815-10g
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid
2580232-94-4
10g
$2331.0 2023-09-10
Enamine
EN300-27723815-0.05g
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid
2580232-94-4 95.0%
0.05g
$455.0 2025-03-20
Enamine
EN300-27723815-0.1g
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid
2580232-94-4 95.0%
0.1g
$476.0 2025-03-20
Enamine
EN300-27723815-0.25g
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid
2580232-94-4 95.0%
0.25g
$498.0 2025-03-20
Enamine
EN300-27723815-0.5g
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid
2580232-94-4 95.0%
0.5g
$520.0 2025-03-20
Enamine
EN300-27723815-1.0g
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid
2580232-94-4 95.0%
1.0g
$541.0 2025-03-20
Enamine
EN300-27723815-2.5g
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid
2580232-94-4 95.0%
2.5g
$1063.0 2025-03-20
Enamine
EN300-27723815-5.0g
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid
2580232-94-4 95.0%
5.0g
$1572.0 2025-03-20
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.